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Abstract
Methyl ganoderate H is a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum. As a member of the ganoderic acids family, which are known for their

diverse pharmacological activities, methyl ganoderate H is a compound of significant interest

in the fields of natural product chemistry and drug discovery. This technical guide provides a

comprehensive overview of methyl ganoderate H, including its biosynthesis, known biological

activities, and the molecular pathways it is presumed to influence based on the activities of

closely related compounds. Detailed experimental protocols for the extraction, isolation, and

analysis of ganoderic acids are also provided to facilitate further research. While specific

quantitative data on the bioactivity of methyl ganoderate H is limited in current literature, this

guide consolidates the available information to serve as a valuable resource for the scientific

community.

Introduction
Ganoderma lucidum, commonly known as Reishi or Lingzhi, has been used for centuries in

traditional Asian medicine. Its therapeutic properties are largely attributed to a rich diversity of

secondary metabolites, particularly polysaccharides and triterpenoids. Among the triterpenoids,

the ganoderic acids, a group of highly oxygenated lanostane derivatives, have garnered

substantial attention for their potential anti-inflammatory, anti-cancer, and immunomodulatory

effects.[1]
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Methyl ganoderate H is one such triterpenoid isolated from G. lucidum. Its chemical structure,

characterized by a lanostane skeleton, suggests potential biological activities in line with other

members of its class. This guide aims to provide a detailed technical overview of methyl
ganoderate H, focusing on its role within G. lucidum and its potential as a therapeutic agent.

Chemical Properties
Property Value Source

Molecular Formula C33H46O9 PubChem

Molecular Weight 586.7 g/mol PubChem

IUPAC Name

methyl (6R)-6-

[(3S,5R,10S,12S,13R,14R,17

R)-12-acetyloxy-3-hydroxy-

4,4,10,13,14-pentamethyl-

7,11,15-trioxo-

1,2,3,5,6,12,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-methyl-4-

oxoheptanoate

PubChem

CAS Number 98665-11-3 Guidechem

Biosynthesis in Ganoderma lucidum
The biosynthesis of methyl ganoderate H, like other ganoderic acids, follows the mevalonate

(MVA) pathway. This intricate pathway begins with acetyl-CoA and proceeds through a series of

enzymatic reactions to produce the lanostane skeleton, which is then further modified by

enzymes such as cytochrome P450 monooxygenases to yield the diverse array of ganoderic

acids.

The key steps in the biosynthesis of the lanostane precursor include:

Formation of Mevalonate: Acetyl-CoA is converted to 3-hydroxy-3-methylglutaryl-CoA (HMG-

CoA), which is then reduced to mevalonate by HMG-CoA reductase.
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Synthesis of Isoprenoid Building Blocks: Mevalonate is phosphorylated and decarboxylated

to form isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate

(DMAPP).

Formation of Squalene: IPP and DMAPP are condensed to form farnesyl pyrophosphate

(FPP), and two molecules of FPP are then joined to create squalene.

Cyclization to Lanosterol: Squalene is epoxidized to 2,3-oxidosqualene, which is then

cyclized by lanosterol synthase to form lanosterol, the precursor to all lanostane-type

triterpenoids.

Subsequent modifications of the lanosterol skeleton, including oxidation, reduction, and

acetylation, are catalyzed by a variety of enzymes, leading to the formation of methyl
ganoderate H and other ganoderic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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